Cas no 2138266-29-0 (3-(3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)oxypropanoic acid)

• Product Name: 3-(3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)oxypropanoic acid
• CAS No: 2138266-29-0
• MF: C₁₃H₁₁BrN₂O₃
• MW: 323.142042398453
• CID: 5951391
• PubChem ID: 165778363
• Update Time: 2025-06-29

3-(3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)oxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)oxypropanoic acid
• EN300-1086609
• 3-[(3-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}prop-2-yn-1-yl)oxy]propanoic acid
• 2138266-29-0

• Inchi： 1S/C13H11BrN2O3/c14-10-7-15-8-11-13(10)9(6-16-11)2-1-4-19-5-3-12(17)18/h6-8,16H,3-5H2,(H,17,18)
• InChI Key： CWDPOSUTSMZLHY-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2=C1C(C#CCOCCC(=O)O)=CN2

Computed Properties

• Exact Mass: 321.99530g/mol
• Monoisotopic Mass: 321.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.2Ų

Additional information on 3-(3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)oxypropanoic acid

Introduction to 3-(3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)oxypropanoic Acid (CAS No. 2138266-29-0)

3-(3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)oxypropanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2138266-29-0, represents a convergence of advanced structural motifs that are highly relevant to contemporary drug discovery and molecular medicine. The presence of a pyrrolo[2,3-c]pyridine core, combined with a propargyl ether moiety and a propanoic acid side chain, endows this molecule with a diverse array of potential biological activities and synthetic utility.

The core structural feature of this compound is the 4-bromo-1H-pyrrolo[2,3-c]pyridine scaffold. Pyrrolo[2,3-c]pyridines are heterocyclic systems that have emerged as privileged structures in medicinal chemistry due to their ability to engage with a wide range of biological targets. The bromination at the 4-position introduces a handle for further functionalization via cross-coupling reactions, making it an invaluable intermediate in the construction of more complex molecules. This particular scaffold has been extensively studied for its potential applications in the development of small-molecule inhibitors targeting enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders.

The propargyl ether group, represented as prop-2-yn-1-yl, adds an additional layer of complexity to the molecule. Alkyne-based functionalities are versatile building blocks that can be transformed into various other chemical entities through reactions such as hydroboration, cycloaddition, or polymerization. In the context of drug discovery, propargyl groups have been utilized to enhance drug solubility, improve pharmacokinetic properties, or facilitate prodrug strategies. The incorporation of this moiety into the molecule suggests that it may serve as a precursor for the development of novel therapeutic agents with tailored pharmacological profiles.

The terminal functionality is a carboxylic acid group (propanoic acid), which provides opportunities for further derivatization through esterification, amidation, or conjugation with other biomolecules. Carboxylic acids are ubiquitous in biochemistry and play critical roles in metabolic pathways and signal transduction processes. By incorporating this group into the molecular framework, researchers can explore its potential interactions with biological systems or its utility in prodrug formulations designed to enhance bioavailability or target specificity.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like 3-(3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)oxypropanoic acid. Transition-metal-catalyzed reactions, particularly palladium-mediated cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have revolutionized the construction of biaryl and heterocyclic systems. These techniques allow for precise control over molecular architecture and have been instrumental in the synthesis of many drug candidates that feature pyrrolo[2,3-c]pyridine cores.

The biological significance of this compound is underscored by its potential applications in modulating enzyme activity and cellular signaling pathways. Pyrrolo[2,3-c]pyridine derivatives have been reported to exhibit inhibitory effects on kinases such as EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase), which are overexpressed in certain cancers. Additionally, these compounds have shown promise in inhibiting phosphodiesterases (PDEs), which are enzymes involved in regulating cyclic nucleotide levels and thus play a crucial role in cardiovascular function and neurotransmission.

The propargyl ether moiety may contribute to the compound's pharmacological activity by facilitating interactions with specific binding pockets or by serving as a linker for protein-targeting strategies. For instance, propargyl groups can be readily converted into azido or alkyne-functionalized probes for proteomics studies or used to construct peptidomimetics that mimic natural bioactive peptides. Such applications highlight the versatility of this compound as a tool for both medicinal chemistry research and therapeutic development.

In conclusion, 3-(3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)oxypropanoic acid (CAS No. 2138266-29-0) is a structurally intricate molecule with significant potential in pharmaceutical research. Its combination of a brominated pyrrolo[2,3-c]pyridine core, a propargyl ether group, and a carboxylic acid side chain makes it an attractive candidate for further exploration in drug discovery programs targeting cancer, inflammation, and other diseases. The ongoing development of innovative synthetic methods ensures that researchers will continue to harness the synthetic utility of this compound for years to come.